Cas no 1997735-73-5 ({1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine)

• Product Name: {1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine
• CAS No: 1997735-73-5
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6398842
• PubChem ID: 165522866
• Update Time: 2025-05-22

{1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine
• {1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
• EN300-1280859
• 1997735-73-5

• Inchi： 1S/C8H15N5/c9-5-8-1-2-12(8)3-4-13-7-10-6-11-13/h6-8H,1-5,9H2
• InChI Key： BKUQLCDKQQEUMC-UHFFFAOYSA-N
• SMILES： N1(CCN2C=NC=N2)CCC1CN

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 60Ų

Additional information on {1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine

Introduction to {1-2-(1H-1,2,4-Triazol-1-yl)ethylazetidin-2-yl}methanamine (CAS No: 1997735-73-5)

The compound {1-2-(1H-1,2,4-Triazol-1-yl)ethylazetidin-2-yl}methanamine, identified by the CAS number 1997735-73, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising results in preclinical studies. The molecule's structure incorporates a triazole ring, an azetidine ring, and a methanamine group, which collectively contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes. The incorporation of the triazole group is particularly noteworthy, as it is known for its stability and ability to participate in various chemical reactions, including click chemistry. This feature has positioned the compound as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the most exciting developments involving this compound is its role in drug discovery. Researchers have explored its potential as a building block for creating bioactive molecules targeting various disease states. For instance, studies have demonstrated that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory activities, suggesting its utility in developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a candidate for use in catalysis and coordination chemistry. Recent research has highlighted its potential as a ligand in organometallic catalysts, which could enhance the efficiency of various industrial chemical processes.

The synthesis of {1-2-(1H-1,2,4-Triazol-1-yl)ethylazetidin}methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the formation of the azetidine ring through ring-closing metathesis and subsequent functionalization to introduce the triazole group. This approach ensures high yields and excellent control over the product's stereochemistry.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing this compound. Researchers are exploring green chemistry approaches that minimize waste and reduce reliance on hazardous reagents. For example, catalytic systems using renewable resources are being investigated to facilitate the synthesis process while maintaining high efficiency.

In conclusion, {1-2-(1H-1,2,4-Triazol}methanamine) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.